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Compound of Interest

Compound Name: 4-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14543142 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Ethyl-2,2,4-trimethylhexane could be

located. The following information is synthesized from data on structurally similar branched-

chain alkanes, such as 2,2,4-trimethylhexane and 2,2,4-trimethylpentane, and should be used

as a guideline. Researchers should handle this chemical with caution and refer to the safety

data for its isomers and related compounds.

Hazard Identification
Based on data from similar branched alkanes, 4-Ethyl-2,2,4-trimethylhexane is anticipated to

be classified as a hazardous substance. The primary hazards are associated with its

flammability and potential for aspiration toxicity.

GHS Classification (Predicted):

Flammable Liquids: Category 2[1][2][3]

Aspiration Hazard: Category 1

Skin Irritation: Category 2[4][5]

Specific target organ toxicity — single exposure (Narcotic effects): Category 3[4][5]

Signal Word: Danger

Hazard Statements (Predicted):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14543142?utm_src=pdf-interest
https://www.benchchem.com/product/b14543142?utm_src=pdf-body
https://www.benchchem.com/product/b14543142?utm_src=pdf-body
https://www.chemradar.com/inventory-wiki/elxn28zg27sw
https://www.worksafe.qld.gov.au/safety-and-prevention/hazards/hazardous-chemicals/specific-hazardous-chemicals/flammable-and-combustible-liquids
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4-Trimethylhexane
https://www.carlroth.com/medias/SDB-CP80-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODE4Mjd8YXBwbGljYXRpb24vcGRmfGFESXlMMmhoWWk4NU1UYzJPVE0yTmpRME5qTTRMMU5FUWw5RFVEZ3dYMEZWWDBWT0xuQmtaZ3w1MTM4ZDQyY2U0NzU5MmI2NGY0YzlkZGQ3N2RhNjZmY2RkM2M4ZmQwODgyZmJhODE5NTdhMTcwN2RiYmM2MTY4
https://www.lobachemie.com/lab-chemical-msds/MSDS-224TRIMETHYLPENTANE-CASNO-540-84-00350-EN.aspx
https://www.carlroth.com/medias/SDB-CP80-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODE4Mjd8YXBwbGljYXRpb24vcGRmfGFESXlMMmhoWWk4NU1UYzJPVE0yTmpRME5qTTRMMU5FUWw5RFVEZ3dYMEZWWDBWT0xuQmtaZ3w1MTM4ZDQyY2U0NzU5MmI2NGY0YzlkZGQ3N2RhNjZmY2RkM2M4ZmQwODgyZmJhODE5NTdhMTcwN2RiYmM2MTY4
https://www.lobachemie.com/lab-chemical-msds/MSDS-224TRIMETHYLPENTANE-CASNO-540-84-00350-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14543142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H225: Highly flammable liquid and vapor.[6]

H304: May be fatal if swallowed and enters airways.[5][6][7]

H315: Causes skin irritation.[4][5]

H336: May cause drowsiness or dizziness.[4][5]

Precautionary Statements (Predicted):

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7][8]

P261: Avoid breathing vapors.[5][8]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[7]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[6]

[8]

P331: Do NOT induce vomiting.[6][8]

P403+P235: Store in a well-ventilated place. Keep cool.[7][8]

Caption: Predicted GHS Hazard Classification.
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Property Value Source

Molecular Formula C₁₁H₂₄ -

Molecular Weight 156.31 g/mol -

Boiling Point ~178 °C Smolecule

Density ~0.767 g/mL at 20 °C
Stenutz, ChemicalBook (for

2,2,4-trimethylhexane)

Flash Point
Likely < 23 °C (Predicted as

Flammable Liquid Cat. 2)
GHS Classification[1][2]

Water Solubility Insoluble (predicted)
ChemicalBook (for 2,2,4-

trimethylpentane)

Table 2: Exposure Limits (Based on similar compounds)

Substance Limit Type Value Jurisdiction

2,2,4-

Trimethylpentane
TWA 300 ppm ACGIH

n-Nonane (isomer) TWA 200 ppm NIOSH

Experimental Protocols
Protocol 3.1: First-Aid Measures

General Advice: Move the victim out of the dangerous area. Consult a physician and show this

safety information.[7]

If Inhaled:

Move the person into fresh air.

If not breathing, give artificial respiration.

Consult a physician.[7]
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In Case of Skin Contact:

Immediately remove all contaminated clothing.

Wash off with soap and plenty of water for at least 15 minutes.

Consult a physician if irritation persists.[9]

In Case of Eye Contact:

Rinse thoroughly with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to do.

Consult a physician.

If Swallowed:

Do NOT induce vomiting.[6][7]

Rinse mouth with water.

Never give anything by mouth to an unconscious person.[7]

Immediately call a poison control center or doctor. Aspiration of hydrocarbons can cause

severe lung damage.[10][11]
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Inhalation Skin Contact Eye Contact Ingestion (Aspiration Hazard)

Exposure Occurs

Move to fresh air

Identify Exposure Route

Remove contaminated clothing

Identify Exposure Route

Rinse with water (15 min)

Identify Exposure Route

Do NOT induce vomiting

Identify Exposure Route

If not breathing, give artificial respiration

Consult a physician

Wash with soap and water (15 min)

Consult a physician if irritation persists

Remove contact lenses

Consult a physician

Rinse mouth with water

Immediately call Poison Center/doctor

Click to download full resolution via product page

Caption: First-Aid Decision Workflow.

Protocol 3.2: Accidental Release Measures (Spill Handling)

Evacuation and Ventilation:

Ensure adequate ventilation.

Evacuate personnel from the spill area.

Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[9]

Personal Protection:

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles or a face shield, and a flame-retardant lab coat.[12][13][14] For

large spills, respiratory protection may be necessary.
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Containment and Cleanup:

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Use non-sparking tools to collect the absorbed material.[9]

Place the waste in a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Protocol 3.3: Handling and Storage

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Keep away from sources of ignition.[13]

Ground and bond containers when transferring material to prevent static discharge.[9]

Avoid contact with skin and eyes and inhalation of vapor.[7]

Use non-sparking tools.[13]

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Keep containers tightly closed.[7]

Store in a designated flammable liquid storage cabinet.

Keep away from incompatible materials such as strong oxidizing agents.[9]

Protocol 3.4: Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[13][15]
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Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a flame-retardant lab coat

or coveralls.[14][15]

Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient,

a respirator with an appropriate filter for organic vapors should be used.[12]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14543142#safety-data-sheet-sds-for-4-ethyl-2-2-4-
trimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.safeatworkca.com/safety-articles/handling-flammable-liquids/
https://www.benchchem.com/product/b14543142#safety-data-sheet-sds-for-4-ethyl-2-2-4-trimethylhexane
https://www.benchchem.com/product/b14543142#safety-data-sheet-sds-for-4-ethyl-2-2-4-trimethylhexane
https://www.benchchem.com/product/b14543142#safety-data-sheet-sds-for-4-ethyl-2-2-4-trimethylhexane
https://www.benchchem.com/product/b14543142#safety-data-sheet-sds-for-4-ethyl-2-2-4-trimethylhexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14543142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14543142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

